Cas no 2091185-35-0 (2-Chloro-1-(3-methoxy-3-(trifluoromethyl)pyrrolidin-1-yl)ethan-1-one)

• Product Name: 2-Chloro-1-(3-methoxy-3-(trifluoromethyl)pyrrolidin-1-yl)ethan-1-one
• CAS No: 2091185-35-0
• MF: C₈H₁₁ClF₃NO₂
• MW: 245.626652002335
• CID: 5722859
• PubChem ID: 121203270
• Update Time: 2025-05-22

2-Chloro-1-(3-methoxy-3-(trifluoromethyl)pyrrolidin-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-chloro-1-(3-methoxy-3-(trifluoromethyl)pyrrolidin-1-yl)ethan-1-one
• 2091185-35-0
• AKOS026711512
• 2-chloro-1-[3-methoxy-3-(trifluoromethyl)pyrrolidin-1-yl]ethanone
• F1907-7149
• Ethanone, 2-chloro-1-[3-methoxy-3-(trifluoromethyl)-1-pyrrolidinyl]-
• 2-Chloro-1-(3-methoxy-3-(trifluoromethyl)pyrrolidin-1-yl)ethan-1-one

• Inchi： 1S/C8H11ClF3NO2/c1-15-7(8(10,11)12)2-3-13(5-7)6(14)4-9/h2-5H2,1H3
• InChI Key： WMKPUMMSYZLFMS-UHFFFAOYSA-N
• SMILES： ClCC(N1CCC(C(F)(F)F)(C1)OC)=O

Computed Properties

• Exact Mass: 245.0430408g/mol
• Monoisotopic Mass: 245.0430408g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Density: 1.36±0.1 g/cm3(Predicted)
• Boiling Point: 271.1±40.0 °C(Predicted)
• pka: -3.97±0.40(Predicted)

Additional information on 2-Chloro-1-(3-methoxy-3-(trifluoromethyl)pyrrolidin-1-yl)ethan-1-one

2-Chloro-1-(3-methoxy-3-(trifluoromethyl)pyrrolidin-1-yl)ethan-1-one: A Comprehensive Overview

The compound 2-Chloro-1-(3-methoxy-3-(trifluoromethyl)pyrrolidin-1-yl)ethan-1-one, identified by the CAS number 2091185-35-0, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyrrolidinone derivatives, which have been extensively studied for their unique properties and versatile functionalities.

The molecular structure of this compound is characterized by a pyrrolidine ring substituted with a trifluoromethyl group and a methoxy group at the 3-position, along with a chloro group at the 2-position of the ethanone moiety. This substitution pattern imparts distinctive electronic and steric properties to the molecule, making it an interesting subject for both academic research and industrial applications.

Recent studies have highlighted the importance of such compounds in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents. The presence of the trifluoromethyl group enhances the molecule's lipophilicity, while the methoxy group contributes to hydrogen bonding capabilities, both of which are critical for optimizing pharmacokinetic properties.

In terms of synthesis, this compound can be prepared via a multi-step process involving nucleophilic substitution, oxidation, and cyclization reactions. Researchers have explored various synthetic pathways to improve yield and purity, with particular emphasis on green chemistry principles to minimize environmental impact.

The compound has also been investigated for its potential in materials science, where its unique electronic properties could be exploited in the development of advanced polymers or electronic materials. Preliminary studies suggest that it may serve as a building block for constructing functional materials with tailored properties.

From an analytical standpoint, this compound has been characterized using advanced spectroscopic techniques such as NMR, IR, and mass spectrometry. These analyses have provided insights into its molecular conformation and stability under different conditions.

In conclusion, 2-Chloro-1-(3-methoxy-3-(trifluoromethyl)pyrrolidin-1-yl)ethan-1-one represents a promising compound with diverse applications across multiple disciplines. Its intricate structure and favorable chemical properties make it a valuable addition to the arsenal of modern organic chemistry.